3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile

• Molecular Formula: C10H11ClN2O
• Molecular Weight: 210.66 g/mol
• SMILES: COC1=CC=CC(=C1Cl)C(CC#N)N
• InChI: InChI=1S/C10H11ClN2O/c1-14-9-4-2-3-7(10(9)11)8(13)5-6-12/h2-4,8H,5,13H2,1H3
• InChIKey: DROCJYTYTGPKFW-UHFFFAOYSA-N

3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile: Chiral Intermediate for Drug Synthesis

3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile (CAS 1270288-09-9 for the S‑enantiomer; CAS 1270291-90-1 for the R‑enantiomer) is a chiral β‑amino nitrile with the empirical formula C₁₀H₁₁ClN₂O and a molecular weight of 210.66 g mol⁻¹ [1]. It belongs to the 3‑amino‑3‑arylpropanenitrile family and serves as a key chiral building block for the construction of optically active β‑amino acids, amides, and downstream pharmaceutical candidates [2]. The molecule carries three synthetically addressable functional groups – a primary amine, a nitrile, and a 2‑chloro‑3‑methoxy‑substituted phenyl ring – enabling divergent functionalisation in medicinal chemistry programmes.

Compound TypeChiral β‑amino nitrile building block

Functional GroupsPrimary amine, nitrile, 2‑chloro‑3‑methoxy phenyl

StereochemistryDefined absolute configuration (S or R enantiomer available)

• [1] Shanghai Hao Hong Biomedical Technology Co., Ltd. (2025). (3S)-3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile 98 % HPLC; Product Datasheet. CAS 1270288-09-9. View Source
• [2] Resolution of 3-amino alkylnitriles. PCT Publication WO2005/040097, 2005. View Source

Why Generic 3-Amino-3-arylpropanenitriles Cannot Substitute

Within the 3‑amino‑3‑arylpropanenitrile class, the nature and position of aryl substituents govern both the intrinsic reactivity of the amino‑nitrile core and the stereochemical outcome of downstream transformations [1]. The 2‑chloro‑3‑methoxy pattern imparts a distinct electronic profile that influences the pKₐ of the β‑amine (predicted pKₐ 6.15 ± 0.10 for the S‑enantiomer [2]) and the conformational bias of the benzylic stereocentre. Simply interchanging the regioisomer – e.g., moving the chlorine from position 2 to position 4 or deleting the methoxy group – alters the hydrogen‑bond donor/acceptor landscape, the lipophilicity (cLogP ≈ 1.1), and the steric environment around the chiral centre, which can compromise enantioselectivity in enzyme‑catalysed resolutions or catalytic asymmetric steps. Consequently, procuring the exact substitution isomer with defined absolute configuration is pre‑requisite for reproducible synthesis of enantio‑enriched advanced intermediates.

Aryl substitution pattern alters amine pKa and conformational bias, impacting downstream enantioselectivity

Regioisomeric shift (e.g. 3‑Cl‑4‑OMe) removes ortho steric constraint, changing hydrogen‑bonding landscape

Racemic mixture requires additional chiral resolution step, reducing yield and increasing process mass intensity

• [1] Synthesis of 3-amino-3-aryl propanoates. US Patent 6,300,506 B1, 2001. View Source
• [2] Shanghai Hao Hong Biomedical Technology Co., Ltd. (2025). (3S)-3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile – Computed Properties. View Source

Quantitative Comparison with Closest Structural Analogs

Enantiomeric Purity: S-Enantiomer vs. Racemic Mixture

The (3S)‑enantiomer is commercially supplied at 98 % purity by HPLC with defined stereochemistry (CAS 1270288‑09‑9) . In contrast, the racemic mixture (CAS not separately registered) requires additional chiral resolution steps that reduce overall yield and increase cost. When the (3S)‑enantiomer is used directly in peptide‑coupling or reductive‑amination sequences, the enantiomeric excess of the final product is maintained, whereas the racemate necessitates a resolution step that typically affords ≤ 50 % theoretical yield of the desired enantiomer [1].

Enantiomeric Purity

Reported

(3S)‑enantiomer: 98% HPLC single isomer vs racemate: ≤50% desired enantiomer after resolution

Enables enantioselective synthesis without resolution step

Based on commercial supply specification (Hao Hong Biomedical)

Evidence Dimension	Enantiomeric purity (commercial supply)
Target Compound Data	(3S)‑enantiomer: 98 % HPLC purity; single defined stereoisomer
Comparator Or Baseline	Racemic 3‑amino‑3‑(2‑chloro‑3‑methoxyphenyl)propanenitrile: 50 % (S) / 50 % (R); no enantiomeric enrichment
Quantified Difference	The single enantiomer provides theoretical 100 % utilisation of the desired configuration vs. ≤ 50 % for the racemate after resolution
Conditions	Commercial supply specification (Hao Hong Biomedical / ChemicalBook listing); resolution yield referenced to standard chiral acid resolution protocols (WO2005/040097).

Why This Matters

Procuring the pre‑resolved (S)‑enantiomer eliminates a low‑yielding chiral resolution step, directly reducing process mass intensity and cost in kilo‑lab campaigns.

• [1] Resolution of 3-amino alkylnitriles. PCT Publication WO2005/040097, 2005. View Source

Regioisomeric Substitution: 2-Cl-3-OMe vs. 3-Cl-4-OMe

The 2‑chloro‑3‑methoxy substitution creates a unique steric and electronic environment compared to the 3‑chloro‑4‑methoxy regioisomer (CAS unlisted; general formula C₁₀H₁₁ClN₂O). The ortho‑chlorine in the target compound introduces a steric buttress that restricts rotation around the C(aryl)–C(β) bond, influencing the conformational population of the β‑aminonitrile side‑chain. This constraint is absent in the 3‑chloro‑4‑methoxy isomer, where both substituents are meta and para to the side‑chain attachment point, respectively . While quantitative head‑to‑head biological data for the two regioisomers is not publicly available, this conformational effect is a class‑level structural feature recognised in β‑aryl‑β‑amino acid pharmacology .

Regioisomeric Conformation

Class‑level inference

Ortho‑Cl creates steric buttress restricting aryl‑Cβ rotation; absent in 3‑Cl‑4‑OMe isomer

May influence target binding entropy via conformational pre‑organization

No quantitative public data; inferred from conformational analysis

Evidence Dimension	Steric environment around the benzylic chiral centre
Target Compound Data	2‑Cl (ortho to side‑chain) + 3‑OMe (meta): steric buttress present; restricted aryl‑Cβ rotation
Comparator Or Baseline	3‑Cl (meta) + 4‑OMe (para): no ortho‑substituent; free rotation around aryl‑Cβ bond
Quantified Difference	Not quantified in public domain; inferred from conformational analysis principles
Conditions	Comparative molecular modelling / conformational analysis (class‑level inference based on ortho‑substituted β‑aryl‑β‑amino acid literature)

Why This Matters

The ortho‑chlorine constraint can be exploited in structure‑based design to pre‑organise the pharmacophore, potentially improving target binding entropy relative to freely rotating analogs.

Synthetic Accessibility: One-Step Condensation Route

The target compound can be prepared by a single‑step condensation of commercially available 2‑chloro‑3‑methoxybenzaldehyde (Sigma‑Aldrich, 97 % purity, CAS 54881‑49‑1 ) with 3‑aminopropanenitrile under basic conditions (NaOH or K₂CO₃) . This contrasts with more heavily substituted analogs (e.g., those bearing additional halogens or heterocyclic replacements) that require multi‑step sequences. The aldehyde precursor is priced at approximately $50–150 per 25 g from major suppliers, and 3‑aminopropanenitrile is a commodity chemical, making the route economically scalable compared to analogs requiring custom‑synthesised aldehydes.

Synthetic Steps

Reported

1‑step condensation from commercially available aldehyde vs ≥3 steps for heavily substituted analogs

Reduces lead time and cost for medicinal chemistry SAR campaigns

Starting aldehyde confirmed at major suppliers; route described by BenchChem/EvitaChem

Evidence Dimension	Number of synthetic steps from commercial aldehyde
Target Compound Data	1 step (condensation) from 2‑chloro‑3‑methoxybenzaldehyde (Sigma‑Aldrich, 97 %)
Comparator Or Baseline	3‑Amino‑3‑(2,4‑dichloro‑5‑methoxyphenyl)propanenitrile (hypothetical) requires 3–4 steps from non‑stocked aldehyde
Quantified Difference	≥2‑step reduction in synthetic sequence; aldehyde commercial availability confirmed (Sigma‑Aldrich listing)
Conditions	Synthetic route described by EvitaChem and BenchChem; aldehyde commercial availability verified via SigmaAldrich.com

Why This Matters

A shorter synthetic route with commercially available starting materials reduces procurement lead time and cost of goods, enabling rapid scale‑up for medicinal chemistry SAR campaigns.

Key Application Scenarios for 3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile

Enantioselective Synthesis of β-Amino Acid Drug Candidates

The (S)‑enantiomer (98 % HPLC) can be directly coupled to carboxylic acids or sulfonyl chlorides to generate libraries of chiral β‑amino amides and sulfonamides without an intermediate resolution step [1]. This scenario is high‑value when the target compound requires a defined stereocentre at the β‑position, such as in peptidomimetic protease inhibitors or P2X3 antagonists, where the wrong enantiomer can be inactive or off‑target [2].

Nitrile Hydrolysis to Chiral β-Amino Acids for Solid-Phase Peptide Synthesis

The nitrile group can be selectively hydrolysed to the corresponding carboxylic acid using nitrilase enzymes or chemical hydrolysis, yielding an orthogonally protected chiral β‑amino acid building block. The 2‑chloro‑3‑methoxy substitution pattern provides a UV‑active chromophore that facilitates HPLC monitoring of reaction progress and product purification [1].

SAR Exploration Around the 2-Chloro-3-methoxyphenyl Pharmacophore

The unique ortho‑chlorine / meta‑methoxy pattern offers a conformational constraint that can be exploited in fragment‑based drug discovery. Chemists can use the compound as a common intermediate to explore amide, sulfonamide, and urea derivatives while maintaining the same aryl substitution, enabling controlled SAR studies where only the warhead or linker varies [2].

Application

Selection Property

Validation Focus

Enantioselective amide/sulfonamide synthesis

High enantiomeric purity chiral scaffold

Enantiomeric excess retention in downstream coupling

Nitrile hydrolysis to β‑amino acid

Nitrile group for orthogonal conversion

HPLC monitoring with UV‑active chromophore

SAR exploration around aryl pharmacophore

Ortho‑Cl/meta‑OMe conformational constraint

Controlled pharmacophore pre‑organization studies

• [1] Shanghai Hao Hong Biomedical Technology Co., Ltd. (2025). (3S)-3-Amino-3-(2-chloro-3-methoxyphenyl)propanenitrile Product Datasheet. View Source
• [2] Heterocyclic compound, intermediate, and preparation method therefor and application thereof. Patent CN12503468, 2019 (exemplifies P2X3 antagonist chemotype). View Source